Cas no 210992-56-6 (2-Fluoro-3-(methylthio)pyridine)

• Product Name: 2-Fluoro-3-(methylthio)pyridine
• CAS No: 210992-56-6
• MF: C₆H₆FNS
• MW: 143.181943416595
• MDL: MFCD22543684
• CID: 869063
• PubChem ID: 18545288
• Update Time: 2025-08-03

2-Fluoro-3-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(methylthio)pyridine
• 2-Fluoro-3-methylsulfanylpyridine
• Pyridine, 2-fluoro-3-(methylthio)- (9CI)
• Pyridine, 2-fluoro-3-(methylthio)-
• 2-Fluoro-3-methylthiopyridine
• 2-fluoro-3-methylthio-pyridine
• 2-Fluoro-3-(methylsulfanyl)pyridine
• AK339965
• SY102930
• Z0373
• MFCD22543684
• DUNUFDODBXAZEE-UHFFFAOYSA-N
• DB-278237
• DS-12655
• Pyridine,2-fluoro-3-(methylthio)-(9ci)
• 210992-56-6
• AKOS027338038
• 2-Fluoro-3-methylsulfanyl-pyridine
• F50785
• CS-0150110
• SCHEMBL7229585

• MDL： MFCD22543684
• Inchi： 1S/C6H6FNS/c1-9-5-3-2-4-8-6(5)7/h2-4H,1H3
• InChI Key： DUNUFDODBXAZEE-UHFFFAOYSA-N
• SMILES： S(C)C1C(=NC=CC=1)F

Computed Properties

• Exact Mass: 143.02049853 g/mol
• Monoisotopic Mass: 143.02049853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.2
• Molecular Weight: 143.18

2-Fluoro-3-(methylthio)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Fluoro-3-(methylthio)pyridine

Professional Introduction to 2-Fluoro-3-(methylthio)pyridine (CAS No. 210992-56-6)

2-Fluoro-3-(methylthio)pyridine, with the chemical formula C₆H₇FN₂S, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 210992-56-6, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a fluorine atom and a methylthio group, make it a valuable building block for developing novel therapeutic agents.

The significance of 2-Fluoro-3-(methylthio)pyridine in modern chemistry cannot be overstated. Fluorinated pyridines are known for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. These properties are particularly crucial in drug design, where modifications at the molecular level can significantly influence the efficacy and pharmacokinetic profile of a drug candidate. The introduction of fluorine atoms into pyridine rings can lead to improved pharmacological properties, making such compounds attractive for further development.

In recent years, there has been a surge in research focused on developing new fluorinated heterocycles for medicinal applications. Among these, 2-Fluoro-3-(methylthio)pyridine has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. Its structural motif is frequently incorporated into molecules designed to interact with enzymes and receptors involved in cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 2-Fluoro-3-(methylthio)pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The fluorine atom in 2-Fluoro-3-(methylthio)pyridine can enhance binding interactions with the target kinase, leading to more potent and selective inhibition.

Recent studies have highlighted the utility of 2-Fluoro-3-(methylthio)pyridine in the synthesis of antiviral agents. The ability of fluorinated compounds to improve drug bioavailability and resistance profiles has made them particularly valuable in combating viral infections. For instance, researchers have explored derivatives of 2-Fluoro-3-(methylthio)pyridine as potential inhibitors of viral proteases and polymerases. These studies demonstrate the compound's potential as a scaffold for developing novel antiviral therapies.

The agrochemical industry has also benefited from the use of 2-Fluoro-3-(methylthio)pyridine. Fluorinated pyridines are commonly found in pesticides and herbicides due to their ability to enhance the activity and stability of these compounds. By incorporating this moiety into agrochemical formulations, researchers can develop more effective solutions for protecting crops from pests and diseases.

The synthesis of 2-Fluoro-3-(methylthio)pyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

In conclusion, 2-Fluoro-3-(methylthio)pyridine (CAS No. 210992-56-6) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this will undoubtedly play an increasingly important role in drug discovery and development.